Cas no 1240564-63-9 (1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one)

• Product Name: 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one
• CAS No: 1240564-63-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD16811420
• CID: 4690025
• Update Time: 2025-05-20

1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-diazepan-1-yl)-2,2-dimethylbutan-1-one
• CCC(C)(C)C(=O)N1CCCNCC1
• 1-(2,2-Dimethylbutanoyl)-1,4-diazepane
• 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one

• MDL： MFCD16811420
• Inchi： 1S/C11H22N2O/c1-4-11(2,3)10(14)13-8-5-6-12-7-9-13/h12H,4-9H2,1-3H3
• InChI Key： MFVKLADNTNCKBH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CC)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 32.299

Additional information on 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one

Comprehensive Overview of 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one (CAS No. 1240564-63-9)

1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one (CAS No. 1240564-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of diazepane derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of a 2,2-dimethylbutan-1-one moiety coupled with a 1,4-diazepane ring offers intriguing possibilities for modulating biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for diazepane-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one stands out due to its potential role in targeting central nervous system (CNS) disorders, a hot topic in contemporary research. With increasing public awareness of mental health and neurological conditions, compounds like this are being scrutinized for their ability to interact with neurotransmitter systems. Researchers are particularly interested in how the 2,2-dimethylbutan-1-one fragment might influence the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one involves multi-step organic reactions, often starting from readily available precursors such as 1,4-diazepane and 2,2-dimethylbutyric acid derivatives. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its biological activity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate the structure of this molecule. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently searched questions related to 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one is its potential therapeutic applications. While detailed clinical data may still be limited, preliminary studies suggest that this compound could exhibit neuroprotective or psychoactive properties. Such findings align with the growing interest in neuromodulators and CNS-targeting drugs, which are often discussed in forums and academic circles. Additionally, the compound's lipophilicity, influenced by the 2,2-dimethylbutan-1-one group, may enhance its ability to cross the blood-brain barrier, a critical factor for CNS drug candidates.

From a commercial perspective, 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 1240564-63-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies involved in high-throughput screening and drug discovery often include this compound in their libraries to explore its interactions with various biological targets. The compound's structure-activity relationship (SAR) is another area of active investigation, as subtle modifications to its framework could lead to derivatives with enhanced efficacy or reduced side effects.

Environmental and safety considerations are also paramount when working with 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks associated with chemical exposure. Researchers and industrial users are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP). This aligns with the broader trend of sustainable chemistry, where the focus is on minimizing waste and optimizing synthetic routes for greener outcomes.

In summary, 1-(1,4-Diazepan-1-yl)-2,2-dimethylbutan-1-one (CAS No. 1240564-63-9) represents a promising candidate in the realm of medicinal chemistry and drug development. Its unique structural features, combined with the growing demand for CNS-active compounds, position it as a valuable subject for ongoing research. As scientific understanding of its mechanisms and applications expands, this compound may pave the way for innovative therapies addressing unmet medical needs. For those interested in exploring its potential further, collaboration with academic and industrial partners is highly recommended to unlock its full capabilities.